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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the critical thermal properties of N42 grade neodymium

(NdFeB) magnets, such as the BX048 model. Understanding these characteristics is

paramount for applications where temperature fluctuations can influence magnetic

performance and device integrity. This document provides a thorough overview of key thermal

parameters, detailed experimental methodologies for their determination, and visual

representations of the interplay between temperature and magnetism.

Introduction to N42 Neodymium Magnets
N42 grade neodymium magnets represent a popular choice in various scientific and industrial

fields due to their high magnetic energy product (BHmax) of approximately 42 MGOe, offering

a favorable balance of magnetic strength and cost-effectiveness.[1] These magnets are a type

of rare-earth magnet composed of an alloy of neodymium, iron, and boron (Nd2Fe14B).

However, their magnetic properties are highly sensitive to temperature variations, making a

detailed understanding of their thermal behavior essential for reliable application performance.

The specific model BX048 is a block magnet of grade N42, typically coated with Nickel-Copper-

Nickel (Ni-Cu-Ni) for corrosion resistance.[2][3][4]

Quantitative Thermal and Magnetic Data
The thermal and magnetic properties of standard N42 neodymium magnets are summarized in

the tables below. These values are critical for predicting the performance of these magnets
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under varying thermal conditions.

Table 1: Thermal Properties of N42 Neodymium Magnets

Property Symbol Value Unit

Maximum Operating

Temperature
Tmax 80[2][5] °C

Curie Temperature Tc ~310[5][6][7] °C

Reversible

Temperature

Coefficient of

Remanence

α(Br) -0.12[8][9] %/°C

Reversible

Temperature

Coefficient of

Coercivity

β(Hcj) -0.6 to -0.75[8] %/°C

Thermal Conductivity k 7.7[10][11] W/(m·K)

Specific Heat

Capacity
c 0.12[10] kCal/(kg·°C)

Coefficient of Thermal

Expansion (Parallel to

magnetization)

C∥ 5.2 to 7.5[11][12] x 10-6/°C

Coefficient of Thermal

Expansion

(Perpendicular to

magnetization)

C⊥ -0.8 to -0.1[11][12] x 10-6/°C

Table 2: Magnetic Properties of N42 Neodymium Magnets at Room Temperature
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Property Symbol Value Range Unit

Residual Induction

(Remanence)
Br 1.29 - 1.33[5] T

Coercive Force HcB ≥ 836[13] kA/m

Intrinsic Coercive

Force
HcJ ≥ 955[13] kA/m

Maximum Energy

Product
(BH)max 40 - 44[14] MGOe

The Influence of Temperature on Magnetic
Properties
Temperature exerts a significant influence on the performance of neodymium magnets. As the

temperature increases, the magnetic domains within the material experience thermal agitation,

leading to a reduction in the overall magnetic field strength. This effect can be categorized into

three types of losses:

Reversible Losses: These are temporary reductions in magnetic strength that occur as the

magnet is heated. Upon cooling to its initial temperature, the magnet regains its full magnetic

strength. These losses are defined by the temperature coefficients of remanence (αBr) and

intrinsic coercivity (βHcj).[9]

Irreversible but Recoverable Losses: If a magnet is heated beyond its maximum operating

temperature, it will not fully recover its initial magnetic strength upon cooling. This is because

the thermal energy has been sufficient to permanently alter the alignment of some magnetic

domains. However, the magnet can be remagnetized to restore its original strength.[9]

Irreversible and Irrecoverable Losses: When a magnet is heated to its Curie temperature, it

loses its ferromagnetic properties and becomes paramagnetic.[6] At this point, the magnetic

structure is permanently altered, and the loss of magnetism is irrecoverable, even with

remagnetization.[15]
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The relationship between these temperature-induced magnetic losses is illustrated in the

following diagram.

Temperature Effects on N42 Magnet

Start
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(Partial demagnetization)

Tmax < T < Tc

Irreversible & Irrecoverable Loss
(Permanent demagnetization)

T >= Tc

Cool Down
Returns to original strength

Remains partially demagnetized

Click to download full resolution via product page

Caption: Logical flow of temperature effects on N42 magnet performance.

Experimental Protocols for Thermal Property
Determination
Accurate characterization of the thermal properties of N42 neodymium magnets requires

precise experimental methodologies. The following section details the standard protocols for

measuring key thermal parameters.
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Measurement of Magnetic Properties vs. Temperature
(Demagnetization Curves)
Objective: To determine the remanence (Br) and intrinsic coercivity (Hcj) of the magnet at

various temperatures, and to establish the reversible temperature coefficients.

Methodology: A Vibrating Sample Magnetometer (VSM) is the most common instrument for this

analysis.[13][2]

Sample Preparation: A small, regularly shaped sample of the N42 magnet is prepared. The

dimensions are precisely measured to allow for accurate demagnetization factor correction.

Instrumentation: The VSM is equipped with a furnace or cryostat to control the sample's

temperature.

Procedure:

The sample is mounted in the VSM.

The temperature is stabilized at the desired measurement point (e.g., 20°C, 40°C, 60°C,

80°C, etc.).

A strong external magnetic field is applied to saturate the magnet.

The external magnetic field is then swept from a positive maximum to a negative

maximum and back, while the magnetic moment of the sample is measured. This

generates the B-H or M-H hysteresis loop.

From the hysteresis loop, the remanence (Br), coercivity (HcB), and intrinsic coercivity

(Hcj) are determined.

This process is repeated at different temperatures to generate a family of demagnetization

curves.

Data Analysis: The reversible temperature coefficients are calculated from the slope of the Br

and Hcj versus temperature plots.
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VSM Experimental Workflow for Temperature-Dependent Magnetic Properties

Prepare N42 Magnet Sample

Mount Sample in VSM

Set and Stabilize Temperature

Apply Saturating Magnetic Field

Sweep External Magnetic Field

Measure Magnetic Moment

Generate Hysteresis Loop

Extract Br, HcB, Hcj

Repeat for Different Temperatures

Next Temperature

Analyze Data & Calculate Temp. Coefficients

All Temperatures Measured

Click to download full resolution via product page

Caption: Workflow for determining magnetic properties at various temperatures.
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Determination of Coefficient of Thermal Expansion
(CTE)
Objective: To measure the dimensional change of the magnet as a function of temperature.

Methodology:Thermomechanical Analysis (TMA) or Dilatometry is the standard technique.[7]

[16]

Sample Preparation: A sample of the N42 magnet with a known length and regular geometry

is prepared. Measurements are taken both parallel and perpendicular to the direction of

magnetization to determine the anisotropic CTE.

Instrumentation: A TMA instrument applies a small, constant force to the sample while it is

subjected to a controlled temperature program.

Procedure:

The sample is placed in the TMA furnace.

A probe is brought into contact with the sample, applying a minimal compressive force.

The sample is heated at a constant rate over the desired temperature range.

The change in the sample's length is continuously measured by a highly sensitive

transducer.

Data Analysis: The coefficient of thermal expansion is calculated from the slope of the

dimensional change versus temperature curve.

Measurement of Thermal Conductivity
Objective: To determine the rate at which heat is transferred through the magnet material.

Methodology: Steady-state or transient methods can be employed, often following ASTM

standards such as ASTM D5470, E1530, or E1461.[9][17] The Laser Flash Analysis (LFA) is a

common transient method.
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Sample Preparation: A thin, disc-shaped sample of the N42 magnet is prepared, often with a

coating to enhance emissivity and absorptivity.

Instrumentation: The LFA apparatus consists of a high-intensity, short-duration laser pulse

source, a furnace to control the sample temperature, and an infrared detector.

Procedure:

The sample is placed in the furnace and brought to the desired temperature.

The front face of the sample is irradiated with a short laser pulse.

The IR detector monitors the temperature rise on the rear face of the sample as a function

of time.

Data Analysis: The thermal diffusivity is calculated from the time it takes for the rear face to

reach a certain percentage of its maximum temperature rise. The thermal conductivity is then

calculated using the measured thermal diffusivity, specific heat capacity, and density of the

material.

Measurement of Specific Heat Capacity
Objective: To determine the amount of heat required to raise the temperature of a unit mass of

the magnet material by one degree.

Methodology:Differential Scanning Calorimetry (DSC) is a widely used technique.[18]

Sample Preparation: A small, precisely weighed sample of the N42 magnet is placed in a

DSC pan.

Instrumentation: A DSC instrument measures the difference in heat flow between the sample

and a reference pan as they are subjected to a controlled temperature program.

Procedure:

The sample and a reference pan are placed in the DSC cell.

The cell is heated at a constant rate through the desired temperature range.
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The heat flow to the sample is compared to the heat flow to the reference.

Data Analysis: The specific heat capacity is determined by comparing the heat flow to the

sample with that of a known standard material under the same conditions.

Conclusion
The thermal properties of N42 neodymium magnets are a critical consideration in their

application, particularly in environments with fluctuating temperatures. Standard N42 magnets

are generally limited to an operating temperature of 80°C, beyond which they begin to

experience irreversible demagnetization. The Curie temperature of approximately 310°C

represents the point of complete and permanent loss of magnetism. For applications requiring

higher temperature stability, specially graded neodymium magnets (e.g., N42SH, N42UH) are

available.[1][19] The anisotropic nature of the coefficient of thermal expansion must also be

taken into account in designs where precise dimensional stability is crucial. The experimental

protocols outlined in this guide provide a framework for the accurate characterization of these

essential thermal properties, enabling researchers and engineers to select and implement N42

neodymium magnets effectively and reliably in their applications.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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